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Compound of Interest

Compound Name: 6-Azaindole

Cat. No.: B1212597

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of 6-Azaindole, a key heterocyclic compound used in
drug discovery and organic synthesis.[1] The following procedural steps and data are designed
to build a foundation of safety and trust in your laboratory operations.

Hazard Identification and Classification

6-Azaindole is classified with several hazards that necessitate careful handling. According to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 6-
Azaindole presents the following hazards:

Acute toxicity - Oral (Category 4): Harmful if swallowed.[2][3][4]

Skin irritation (Category 2): Causes skin irritation.[2][3][5]

Serious eye damage/eye irritation: Causes serious eye irritation or damage.[2][5]

Specific target organ toxicity — single exposure (Category 3): May cause respiratory
irritation.[2][5][6]

The signal word for 6-Azaindole is "Danger" or "Warning".[2][6]

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protective equipment is critical to minimize exposure
when handling 6-Azaindole. The following PPE is recommended:

o Eye and Face Protection: Wear safety glasses with side-shields that conform to EN166 or
NIOSH-approved safety goggles.[7][8]

¢ Skin Protection:

o Gloves: Chemical-impermeable gloves must be worn.[7][9] Always inspect gloves prior to
use and use a proper glove removal technique to avoid skin contact.[7] Dispose of
contaminated gloves after use in accordance with laboratory best practices and local
regulations.[7]

o Body Protection: Wear suitable protective clothing to prevent skin contact.[2][8][9] In the

event of skin contact, immediately remove all contaminated clothing and rinse the affected

area with plenty of water.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[10]
Work should be conducted under a fume hood to avoid inhaling dust, vapor, or mist.[8]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential for maintaining a safe laboratory
environment.

Engineering Controls:
» Handle 6-Azaindole in a well-ventilated area.[2][9]
o Use appropriate exhaust ventilation at places where dust is formed.[7]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[8]
Precautions for Safe Handling:

e Avoid contact with skin and eyes.[2][7][9]
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Avoid the formation and inhalation of dust and aerosols.[2][7][9]

Do not eat, drink, or smoke when using this product.[2][4]

Wash hands thoroughly after handling.[2][4][8]

Use non-sparking tools and take precautionary measures against electrostatic discharge.[2]

[8]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[7][8]

Keep the container tightly closed.[2][7][8]

6-Azaindole is air and light sensitive; protect from light and store away from air.[5]

Recommended storage temperature is between O - 8 °C.[1][7]

Handle and store under an inert gas.[7]

First-Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[4][8][9]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[4][9]

Rinse with pure water for at least 15 minutes.

Eye Contact
Consult a doctor.[4][9]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[4][9]

Spill and Disposal Plan

Accidental Release Measures:
o Evacuate personnel to a safe area.[4][9]

o Wear appropriate personal protective equipment, including respiratory protection, chemical-
impermeable gloves, and eye protection.[4][9]

e Avoid dust formation and breathing vapors, mist, or gas.[4][9]

» Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[71°]

» Pick up and arrange disposal without creating dust. You can use a high-efficiency vacuum
cleaner or sweep up and shovel the material.[7][8]

» Keep the collected material in a suitable, closed container for disposal.[7]

Disposal Considerations:
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» Dispose of unused product and contaminated materials by offering them to a licensed

professional waste disposal company.[7][8]

» One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

» Always dispose of contents and containers in accordance with local, regional, national, and

international regulations.[8]

Summary of 6-Azaindole Properties and Hazards

Property

Value

Chemical Name

1H-Pyrrolo[2,3-c]pyridine, 6-Azaindole

CAS Number

271-29-4[1][2]

Molecular Formula

C7HeN2[1][2]

Molecular Weight 118.14 g/mol [1][2]
Solid; Purple to pale brown crystalline powder[1]
Appearance
[2]
Melting Point 134 - 140 °C[1][2]
. Soluble in methanol and chloroform; hardly
Solubility

soluble in water[2][5]

Hazard Statements

H302: Harmful if swallowedH315: Causes skin
irritationH318/H319: Causes serious eye
damagel/irritationH335: May cause respiratory
irritation[2][6]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P317,
P302+P352, P304+P340, P305+P351+P338,
P403+P233, P405, P501[2][3][4][8]

Workflow for Handling and Disposal of 6-Azaindole
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Workflow for Handling and Disposal of 6-Azaindole

Preparation

Review SDS

:

Don Personal Protective Equipment (PPE)
- Safety Glasses
- Lab Coat
- Chemical-Resistant Gloves

:

Prepare Work Area
- Fume Hood
- Spill Kit Ready

Handling

Weigh and Handle 6-Azaindole
- In Fume Hood
- Avoid Dust Formation

:

Perform Experiment

Cleanup & Storage

Decontaminate Work Area

\ Disposal

Store Unused 6-Azaindole Segregate Waste
- Tightly Sealed Container - Solid Waste
- Cool, Dry, Dark Place - Contaminated PPE

\

Label Waste Container

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 6-Azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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